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Compound of Interest

Compound Name: Oct-2-en-4-ol

Cat. No.: B8769673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Oct-2-en-4-ol, a secondary alcohol

with applications in the flavor and fragrance industry. This document consolidates key chemical

and physical properties, experimental data, and a detailed synthesis protocol.

Chemical and Physical Properties
Oct-2-en-4-ol is a clear, light yellow liquid with a fruity, berry-like aroma.[1] It is insoluble in

water but soluble in ethanol.[1] The fundamental properties of this compound are summarized

in the table below, compiled from various chemical databases.
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Property Value Source

Molecular Formula C₈H₁₆O
PubChem[1][2], NIST[3],

ChemicalBook[4]

Molecular Weight 128.21 g/mol
PubChem[1][2], NIST[3],

ChemicalBook[4]

CAS Registry Number 4798-61-2 NIST[3], PubChem[1]

Appearance Clear light yellow liquid
The Good Scents Company[5],

PubChem[1]

Boiling Point
175.00 to 176.00 °C @ 760.00

mm Hg

The Good Scents Company[5],

PubChem[1]

Density 0.830-0.838 g/cm³ PubChem[1]

Refractive Index 1.438-1.442
The Good Scents Company[5],

PubChem[1]

Flash Point 146.00 °F (63.33 °C) The Good Scents Company[5]

Solubility
Insoluble in water; 50% soluble

in ethanol
PubChem[1]

Synthesis Protocol
A common method for the synthesis of (E)-oct-2-en-4-ol is the reduction of (E)-oct-2-en-4-one

using a reducing agent such as lithium aluminum hydride (LiAlH₄) in an inert atmosphere.[4]

Experimental Protocol: Synthesis of (E)-oct-2-en-4-ol[4]

Materials:

(E)-Oct-2-en-4-one

Lithium aluminum hydride (LiAlH₄)

Tetrahydrofuran (THF), anhydrous
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Water, deionized

10% Sodium hydroxide (NaOH) solution

Sodium sulfate (Na₂SO₄), anhydrous

Nitrogen gas

Ice bath

Procedure:

Under a nitrogen atmosphere, a dispersion of LiAlH₄ (1.8 g, 47.4 mmol) in anhydrous THF

(50 ml) is cooled in an ice bath.

A solution of (E)-Oct-2-en-4-one (10.0 g, 79.2 mmol) in anhydrous THF (50 ml) is added

dropwise over 30 minutes, maintaining the reaction temperature below 5°C.

The mixture is stirred at room temperature for 1 hour.

The reaction is then cooled to 0°C in an ice bath, and water (1.8 g) is added slowly, ensuring

the temperature does not exceed 7°C.

A 10% aqueous solution of NaOH (1.8 g) followed by water (5.4 g) is added.

The ice bath is removed, and the mixture is stirred for 1 hour, during which a white

precipitate forms.

Anhydrous sodium sulfate (10.0 g) is added, and the mixture is filtered.

The THF is removed from the filtrate under reduced pressure (40°C, 4 mbar) to yield (E)-oct-
2-en-4-ol.

Expected Yield: Approximately 9.59 g (90%).[4]

Below is a graphical representation of the synthesis workflow.
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Synthesis of (E)-oct-2-en-4-ol

Start: (E)-Oct-2-en-4-one
and LiAlH4 in THF

Cool to 0-5°C
(Ice Bath)

Add (E)-Oct-2-en-4-one
solution dropwise

Stir at Room
Temperature (1h)

Quench with H2O,
NaOH(aq), and H2O

Stir for 1h

Dry with Na2SO4
and Filter

Remove THF
(Reduced Pressure)

End Product:
(E)-oct-2-en-4-ol

Click to download full resolution via product page

Synthesis workflow for (E)-oct-2-en-4-ol.
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Biological Activity and Potential Applications
While Oct-2-en-4-ol itself is primarily documented as a flavoring agent, the broader class of

secondary alcohols and related unsaturated compounds are of interest in drug discovery and

development for their potential biological activities. For instance, various essential oils

containing structurally related compounds have demonstrated antimicrobial, antioxidant, and

cytotoxic activities.[6][7][8]

At present, there is limited specific research available in the public domain detailing the direct

involvement of Oct-2-en-4-ol in specific signaling pathways or its extensive use in drug

development. The primary application remains within the food and fragrance industries, where

it is recognized as a flavoring agent by the Joint FAO/WHO Expert Committee on Food

Additives (JECFA).[1]

Safety and Handling
Oct-2-en-4-ol is classified as harmful if swallowed and causes serious eye irritation.[1][5]

Standard laboratory safety protocols, including the use of personal protective equipment such

as safety goggles and gloves, should be followed when handling this compound.

Hazard Statement GHS Classification

Harmful if swallowed H302 (Acute toxicity, oral)[1]

Causes serious eye irritation H319 (Serious eye damage/eye irritation)[1]

For further in-depth research, scientists are encouraged to consult specialized chemical and

toxicological databases. While information on specific signaling pathways is not readily

available, the provided synthesis protocol and physicochemical data serve as a solid

foundation for future investigations into the potential therapeutic applications of Oct-2-en-4-ol
and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8769673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

